Cas no 2037-26-5 (1,2,3,4,5-pentadeuterio-6-(trideuteriomethyl)benzene)

1,2,3,4,5-pentadeuterio-6-(trideuteriomethyl)benzene Properties

Names and Identifiers

• Toluene-d8
• Methylbenzene-d8
• Toluenedisotopicpurity
• ***-d8
• Toluene-d8 solution
• Benzene-d5,methyl-d3
• deuterated toluene
• OCTADEUTEROTOLUENE
• Perdeuterated toluene
• Perdeuteriotoluene
• p-xylene-d10
• octadeutero-toluene
• octadeuterio-toluene
• [2H8]Toluene
• (2H8)Toluene
• Toluene D8
• Benzene-d5, methyl-d3-
• Benzene-D5-, methyl-D3-
• 1,2,3,4,5-pentadeuterio-6-(trideuteriomethyl)benzene
• Perdeuterotoluene
• C7D8
• C6D5CD3
• Toluene-d8, analyti
• +Expand

• MDL： MFCD00044638
• InChIKey： YXFVVABEGXRONW-JGUCLWPXSA-N
• Inchi： 1S/C7H8/c1-7-5-3-2-4-6-7/h2-6H,1H3/i1D3,2D,3D,4D,5D,6D
• SMILES： C1(C([2H])([2H])[2H])C([2H])=C([2H])C([2H])=C([2H])C=1[2H]

Computed Properties

• Exact Mass: 100.11300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 0
• Monoisotopic Mass: 100.113
• Heavy Atom Count: 7
• Complexity: 42
• Isotope Atom Count: 8
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 0

Experimental Properties

• LogP: 1.99500
• PSA: 0.00000
• Refractive Index: n20/D 1.494(lit.)
• Water Partition Coefficient: Soluble in water.0.5 g/L (20°C)
• Boiling Point: 110 °C(lit.)
• Melting Point: -84 °C (lit.)
• Flash Point: Fahrenheit: 39.2 ° f
  Celsius: 4 ° c
  
• Color/Form: 2000 μg/mL in methanol
• Color/Form: liquid
• Stability/Shelf Life: Stable, but may be moisture sensitive. Highly flammable.
• Solubility: Insoluble in water
• Density: 0.943 g/mL at 25 °C(lit.)

Related Categories

• Solvents and Organic Chemicals Organic Solvents
• Other Chemical Reagents